ethyl 4-[5-(2,5-dichlorophenyl)furan-2-yl]-6-methyl-2-sulfanylidene-3,4-dihydro-1H-pyrimidine-5-carboxylate

• IUPAC Name: ethyl 4-[5-(2,5-dichlorophenyl)furan-2-yl]-6-methyl-2-sulfanylidene-3,4-dihydro-1H-pyrimidine-5-carboxylate
• InChI: InChI=1S/C18H16Cl2N2O3S/c1-3-24-17(23)15-9(2)21-18(26)22-16(15)14-7-6-13(25-14)11-8-10(19)4-5-12(11)20/h4-8,16H,3H2,1-2H3,(H2,21,22,26)
• InChI Key: MFEUYYHCRUJZPU-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(NC(=S)NC1C2=CC=C(O2)C3=C(C=CC(=C3)Cl)Cl)C
• Molecular Formula: C18H16Cl2N2O3S
• Molecular Weight: 411.3 g/mol
• CAS No.: 313958-83-7

Description

The compound is a complex organic molecule that contains several functional groups, including a furan ring, a pyrimidine ring, and a sulfanylidene group. The presence of these functional groups suggests that the compound could participate in a variety of chemical reactions.

Molecular Structure Analysis

The compound’s structure includes a furan ring, which is a five-membered aromatic ring with four carbon atoms and one oxygen atom. It also contains a pyrimidine ring, which is a six-membered ring with four carbon atoms and two nitrogen atoms. The presence of the sulfanylidene group (-SH) suggests that the compound might have interesting reactivity.

Chemical Reactions Analysis

The compound’s reactivity would likely be influenced by its functional groups. For example, the furan ring is aromatic and can participate in electrophilic substitution reactions. The pyrimidine ring, being a part of many biologically active compounds, can undergo a variety of transformations.

Future Directions

The compound could be of interest in various fields, depending on its properties and reactivity. It could be studied further to determine its potential applications in areas such as medicinal chemistry, materials science, or synthetic chemistry.